Cas no 1806169-99-2 (5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806169-99-2
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4845199
• Update Time: 2025-06-19

5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C9H4BrF6NO2/c10-1-4-2-17-7(19-9(14,15)16)5(3-18)6(4)8(11,12)13/h2-3H,1H2
• InChI Key： JAKFEWTZRPQQHH-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(C=O)=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde

Introduction to 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806169-99-2)

5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, identified by the CAS number 1806169-99-2, is a pyridine derivative characterized by the presence of multiple functional groups, including a bromomethyl substituent, two trifluoromethoxy groups, and a trifluoromethyl group. These structural elements contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various target molecules.

The bromomethyl group in this compound serves as a reactive handle for further functionalization, enabling the introduction of diverse side chains or heterocyclic structures. This reactivity is particularly useful in medicinal chemistry, where such intermediates are often employed to construct complex drug candidates. The trifluoromethoxy and trifluoromethyl groups, on the other hand, are well-known for their ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, trifluoromethyl groups can enhance metabolic stability and binding affinity, while trifluoromethoxy groups can influence solubility and bioavailability.

In recent years, there has been a surge in research focused on developing novel compounds with improved efficacy and reduced side effects. The structural motif of 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde aligns well with this trend, as it provides a scaffold that can be readily modified to explore new chemical space. For instance, the aldehyde functionality at the 3-position of the pyridine ring allows for condensation reactions with various nucleophiles, leading to the formation of Schiff bases, imines, or other heterocyclic systems. These transformations are often employed in the development of bioactive molecules targeting specific biological pathways.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in numerous diseases, particularly cancer. Therefore, kinase inhibitors have become a major focus of drug discovery efforts over the past few decades. The pyridine core and the presence of multiple fluorinated substituents make 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde an attractive building block for designing such inhibitors.

Recent studies have demonstrated that pyridine derivatives with fluorinated substituents can exhibit potent inhibitory activity against various kinases. For example, compounds containing trifluoromethyl or trifluoromethoxy groups have been shown to improve binding affinity to target enzymes by enhancing hydrophobic interactions and reducing metabolic susceptibility. Additionally, the bromomethyl group provides an opportunity to introduce specific pharmacophores that can further optimize the inhibitory activity. This combination of features makes 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde a promising candidate for further exploration in kinase inhibition research.

Beyond its potential in kinase inhibition, this compound has also shown promise in other therapeutic areas. For instance, pyridine derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The fluorinated substituents in this molecule may contribute to enhanced bioactivity by improving cell membrane penetration and reducing susceptibility to enzymatic degradation. Furthermore, the aldehyde functionality allows for further derivatization into more complex structures that could exhibit novel biological activities.

The synthesis of 5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde involves several key steps that highlight its synthetic utility. The introduction of the bromomethyl group typically requires halogenation reactions followed by functional group transformations to achieve the desired regioselectivity. The trifluoromethoxy and trifluoromethyl groups are often incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies underscore the compound's versatility as an intermediate in organic synthesis.

In conclusion,5-(Bromomethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1806169-99-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool in synthetic chemistry and medicinal chemistry endeavors.